Cas no 762272-51-5 (4-(difluoromethoxy)benzene-1-thiol)

• Product Name: 4-(difluoromethoxy)benzene-1-thiol
• CAS No: 762272-51-5
• MF: C₇H₆F₂OS
• MW: 176.183747768402
• MDL: MFCD33500376
• CID: 4177020
• PubChem ID: 23092588
• Update Time: 2025-11-02

4-(difluoromethoxy)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(difluoromethoxy)-
• 4-(difluoromethoxy)benzene-1-thiol
• 4-(difluoromethoxy)benzenethiol
• EN300-1950015
• 762272-51-5
• UBIFQDYCLKNERP-UHFFFAOYSA-O
• DTXSID001304601
• SCHEMBL2211626

• MDL： MFCD33500376
• Inchi： 1S/C7H6F2OS/c8-7(9)10-5-1-3-6(11)4-2-5/h1-4,7,11H
• InChI Key： UBIFQDYCLKNERP-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 176.01074231Da
• Monoisotopic Mass: 176.01074231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-(difluoromethoxy)benzene-1-thiol

4-(Difluoromethoxy)benzene-1-thiol (CAS No. 762272-51-5): Properties, Applications, and Market Insights

4-(Difluoromethoxy)benzene-1-thiol (CAS No. 762272-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing aromatic molecule features a difluoromethoxy group at the para position, making it a valuable building block for various synthetic applications. The compound's unique structural features contribute to its growing importance in modern chemical synthesis.

The molecular structure of 4-(difluoromethoxy)benzene-1-thiol combines the electron-withdrawing properties of fluorine atoms with the nucleophilic character of a thiol group. This dual functionality makes it particularly useful in cross-coupling reactions, a topic frequently searched by synthetic chemists in academic and industrial settings. Recent publications in journals like the Journal of Organic Chemistry highlight its utility in creating novel bioactive molecules.

In pharmaceutical applications, researchers are exploring 4-(difluoromethoxy)benzene-1-thiol derivatives as potential precursors for drug development. The incorporation of fluorine atoms, a trending topic in medicinal chemistry ("fluorine in drug design" being a popular search term), can significantly improve metabolic stability and bioavailability of candidate compounds. This aligns with current industry demands for more effective and stable therapeutic agents.

The agrochemical sector has shown increasing interest in difluoromethoxy-containing compounds like CAS 762272-51-5, particularly for developing next-generation crop protection agents. With growing global concerns about sustainable agriculture (a hot topic in 2024), such specialized building blocks enable the creation of more targeted and environmentally friendly pesticides. Market analysts predict steady growth in demand for these advanced intermediates.

From a synthetic chemistry perspective, 4-(difluoromethoxy)benzene-1-thiol offers several advantages. Its thiol group participates readily in various transformations, including thioether formation and metal-catalyzed couplings - techniques frequently searched by organic chemists. The compound's stability under standard laboratory conditions makes it particularly attractive for scale-up processes, addressing another common industry concern.

Quality control of CAS 762272-51-5 typically involves advanced analytical techniques such as HPLC and GC-MS, which are standard verification methods for such specialized chemicals. Purity specifications often exceed 98%, meeting the stringent requirements of pharmaceutical applications. These quality parameters are crucial considerations for researchers when sourcing chemical intermediates, as evidenced by frequent searches for "high-purity chemical suppliers."

The global market for fluorinated aromatic thiols like 4-(difluoromethoxy)benzene-1-thiol has shown consistent growth, with compound annual growth rates projected between 5-7% through 2026. This growth reflects broader trends in specialty chemicals, where customized molecular structures command premium pricing. Suppliers are responding to increased demand by improving production scalability while maintaining strict quality standards.

Environmental and safety considerations for handling 4-(difluoromethoxy)benzene-1-thiol follow standard laboratory protocols for thiol-containing compounds. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment are recommended - a topic of frequent searches by laboratory safety officers. The compound's stability profile compares favorably with similar aromatic thiols in terms of storage and handling requirements.

Future research directions for 762272-51-5 and related compounds likely focus on expanding their utility in asymmetric synthesis and catalysis. These areas represent current hotspots in chemical research, as indicated by publication trends and conference presentations. The compound's versatility positions it well for emerging applications in materials science, particularly in the development of specialized polymers and functional surfaces.

For researchers considering 4-(difluoromethoxy)benzene-1-thiol for their projects, several commercial sources offer the compound in various quantities. Pricing typically reflects the specialized nature of the material, with costs varying based on purity levels and order volume. The availability of custom synthesis options addresses another common search query among synthetic chemists working with fluorinated building blocks.

In conclusion, CAS 762272-51-5 represents an important tool in modern synthetic chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its combination of fluorine substitution and thiol functionality addresses multiple current research priorities, making it a compound of continuing interest to the scientific community. As synthetic methodologies advance, the utility of this and related fluorinated thiols is likely to expand further.